molecular formula C20H32N2O3S B373013 dodecyl N-(pyridin-2-ylmethoxycarbothioyl)carbamate CAS No. 148204-38-0

dodecyl N-(pyridin-2-ylmethoxycarbothioyl)carbamate

Cat. No. B373013
CAS RN: 148204-38-0
M. Wt: 380.5g/mol
InChI Key: USAVBSCVXCQFTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

While specific synthesis methods for dodecyl N-(pyridin-2-ylmethoxycarbothioyl)carbamate are not available, related compounds have been synthesized using various methods. For instance, a catalyst-free synthesis of N-pyridin-2-yl, N-quinolin-2-yl, and N-isoquinolin-1-yl carbamates utilizes easily accessible N-hetaryl ureas and alcohols . Another synthetic approach involves the use of nitrostyrenes and 2-aminopyridines .

Safety and Hazards

The safety data sheet for a related compound, N-Dodecyl-N-(2-Pyridylmethylene)Amine, indicates that it can cause skin and eye irritation, may cause respiratory irritation, and may have long-lasting harmful effects on aquatic life .

Future Directions

Given the limited information available on dodecyl N-(pyridin-2-ylmethoxycarbothioyl)carbamate, future research could focus on its synthesis, characterization, and potential applications. The study of related compounds suggests potential in areas such as antimicrobial activity .

properties

IUPAC Name

dodecyl N-(pyridin-2-ylmethoxycarbothioyl)carbamate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H32N2O3S/c1-2-3-4-5-6-7-8-9-10-13-16-24-19(23)22-20(26)25-17-18-14-11-12-15-21-18/h11-12,14-15H,2-10,13,16-17H2,1H3,(H,22,23,26)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

USAVBSCVXCQFTJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCOC(=O)NC(=S)OCC1=CC=CC=N1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H32N2O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID501121894
Record name Thioimidodicarbonic acid ((HO)C(O)NHC(S)(OH)), 1-dodecyl ester 3-(2-pyridinylmethyl) ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501121894
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

380.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Dodecyl N-[(pyridin-2-ylmethoxy)methanethioyl]carbamate

CAS RN

148204-38-0
Record name Thioimidodicarbonic acid ((HO)C(O)NHC(S)(OH)), 1-dodecyl ester 3-(2-pyridinylmethyl) ester
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=148204-38-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Thioimidodicarbonic acid ((HO)C(O)NHC(S)(OH)), 1-dodecyl ester 3-(2-pyridinylmethyl) ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501121894
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.